Cas no 851281-74-8 (2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide)

• Product Name: 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide
• CAS No: 851281-74-8
• MF: C₁₄H₁₃ClF₃N₃OS
• MW: 363.785731077194
• CID: 6302453
• PubChem ID: 4868871
• Update Time: 2025-05-21

2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyano-1-cyclopropylethyl)acetamide
• EN300-26687357
• SR-01000062899
• AKOS033506854
• 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide
• Z16523559
• 851281-74-8
• starbld0008152
• SR-01000062899-1

• Inchi： 1S/C14H13ClF3N3OS/c1-13(7-19,8-2-3-8)21-11(22)6-23-12-10(15)4-9(5-20-12)14(16,17)18/h4-5,8H,2-3,6H2,1H3,(H,21,22)
• InChI Key： RNJIKHZYFMHSKP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SCC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 363.0419954g/mol
• Monoisotopic Mass: 363.0419954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.1Ų

Additional information on 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide

2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 851281-74-8): A Comprehensive Overview

2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 851281-74-8) is a specialized organic compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and applications. The unique structural features of this molecule, including the trifluoromethyl group, chloro substituent, and cyano functionality, contribute to its distinct chemical properties and potential uses.

The molecular formula of 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide is C₁₄H₁₃ClF₃N₃OS, with a molecular weight of approximately 363.78 g/mol. Its structure features a pyridine ring substituted with a chlorine atom and a trifluoromethyl group, which are known to enhance the compound's stability and reactivity. The presence of the thioether linkage and the acetamide moiety further adds to its versatility in chemical reactions.

One of the most notable applications of CAS No. 851281-74-8 is in the development of novel agrochemicals. Researchers have explored its potential as a key intermediate in the synthesis of pesticides and herbicides. The trifluoromethyl group is particularly significant in this context, as it often imparts enhanced biological activity and environmental stability to agrochemical compounds. This has led to increased interest in 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide as a building block for next-generation crop protection agents.

In the pharmaceutical industry, 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide has shown promise as a potential scaffold for drug discovery. The pyridine core is a common feature in many FDA-approved drugs, and the additional functional groups in this compound offer opportunities for targeted modifications. Recent studies have investigated its potential in addressing various health concerns, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS No. 851281-74-8 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. The compound's chloro and trifluoromethyl substituents require specific handling during synthesis, making it a subject of interest in process chemistry optimization. This aspect is particularly relevant given the growing emphasis on green chemistry and sustainable manufacturing practices in the chemical industry.

From a commercial perspective, 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide has seen steady demand in research and development sectors. Suppliers often highlight its high purity grades (typically ≥95%) and the availability of custom synthesis options. The compound's market dynamics reflect broader trends in specialty chemicals, where niche intermediates with specific functionalities command premium pricing.

Analytical characterization of CAS No. 851281-74-8 typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's identity and purity, especially given the structural complexity introduced by the cyclopropyl and cyano groups. The analytical data also serves as important reference material for researchers working with this compound.

Storage and handling recommendations for 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide generally suggest protection from moisture and light, with optimal storage temperatures ranging from 2-8°C. These precautions help maintain the compound's stability over extended periods, which is particularly important for research applications requiring consistent material properties.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS No. 851281-74-8, particularly in the areas of crop protection and medicinal chemistry. This trend underscores the compound's potential as a valuable starting material for innovation in these fields. The patent landscape also provides insights into potential future applications and market opportunities for this chemical entity.

Environmental fate studies of 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide and related compounds have become increasingly important, reflecting broader societal concerns about chemical sustainability. Researchers are investigating its biodegradation pathways and potential ecological impacts, aligning with regulatory requirements and industry best practices for chemical safety assessment.

In conclusion, 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 851281-74-8) represents a chemically interesting and commercially relevant compound with diverse potential applications. Its unique structural features continue to inspire research across multiple disciplines, from agrochemical development to pharmaceutical innovation. As scientific understanding of this compound grows, so too does its potential to contribute to solutions for some of today's most pressing challenges in agriculture and healthcare.